Cas no 223522-38-1 (1-Aziridinepropanoicacid, 2-carboxy-)

• Product name: 1-Aziridinepropanoicacid, 2-carboxy-
• CAS No: 223522-38-1
• MF: C₆H₉NO₄
• MW: 159.13996
• CID: 244563
• PubChem ID: 45084933

1-Aziridinepropanoicacid, 2-carboxy- Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanoicacid, 2-carboxy-
• 1-Aziridinepropanoicacid,2-carboxy-(9CI)
• 1-(2-carboxyethyl)aziridine-2-carboxylic acid
• DTXSID30665767
• 223522-38-1

• Inchi： InChI=1S/C6H9NO4/c8-5(9)1-2-7-3-4(7)6(10)11/h4H,1-3H2,(H,8,9)(H,10,11)
• InChI Key： TXNWLQHSEQGNEE-UHFFFAOYSA-N
• SMILES： C(C1CN1CCC(O)=O)(O)=O

Computed Properties

• Exact Mass: 159.05317
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 77.6A^2

Experimental Properties

• PSA: 77.61